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Compound of Interest

Compound Name: Climbazole

Cat. No.: B1669176 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Climbazole is a topical imidazole antifungal agent widely used in cosmetic

preparations to treat fungal skin infections like dandruff and eczema.[1] Its primary mechanism

of action is the inhibition of ergosterol synthesis, a crucial component of the fungal cell

membrane.[2][3] Recent research has also highlighted its potential as an endocrine-disrupting

chemical (EDC) in mammalian cells, where it can alter steroidogenesis and exhibit antagonistic

effects on androgen and estrogen receptors.[4] This dual activity makes Climbazole a

compound of interest in both dermatological and toxicological research.

Proper preparation of stock and working solutions is critical for obtaining reliable and

reproducible experimental results. This document provides detailed protocols for the

solubilization, storage, and dilution of Climbazole for in vitro applications.

Data Presentation: Physicochemical Properties,
Solubility, and Stability
Quantitative data regarding Climbazole are summarized in the tables below for easy

reference.

Table 1: Physicochemical Properties of Climbazole
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Property Value Reference

Chemical Name

1-(4-chlorophenoxy)-1-
imidazol-1-yl-3,3-
dimethylbutan-2-one

[5]

Molecular Formula C₁₅H₁₇ClN₂O₂ [6]

Molecular Weight 292.76 g/mol [6][7]

Appearance White crystalline powder [5][7]

| CAS Number | 38083-17-9 |[5] |

Table 2: Solubility of Climbazole in Common Laboratory Solvents

Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO)
≥13.25 mg/mL; ~50 mg/mL
(170.79 mM)

[5][6][8]

Ethanol (EtOH)
≥59.9 mg/mL; ~55 mg/mL

(187.87 mM)
[5][6]

Propylene Glycol ~30% (w/v) [9]

Water
Insoluble or slightly soluble (<1

mg/mL)
[5][6]

| Phosphate Buffer (pH 7.4)| Used for dilutions up to 60 µg/mL from stock |[10] |

Note: Sonication is recommended to aid dissolution in organic solvents.[6]

Table 3: Stability and Storage of Climbazole
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Condition Stability Profile Reference

Storage (Powder)
Stable for up to 3 years at
-20°C.

[6]

Storage (In Solvent)
Stable for up to 1 year at

-80°C.
[6]

pH Stability
Stable in acidic and neutral pH

ranges (pH 4-7).
[7][9]

Heat Stability Exhibits excellent heat stability. [5][7][9]

| Light Stability | Photodegradable under UV irradiation; degradation is pH-dependent,

increasing at pH 9. |[11][12] |

Experimental Protocols
Protocol 1: Preparation of a 50 mM High-Concentration
Stock Solution in DMSO
This protocol describes the preparation of a high-concentration primary stock solution, which

can be stored for long-term use.

Materials:

Climbazole powder (Purity ≥98%)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, conical-bottom polypropylene tubes (1.5 mL, 15 mL, or 50 mL)

Calibrated analytical balance

Spatula

Vortex mixer

Sonicator bath
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Sterile syringe filters (0.22 µm), compatible with DMSO (e.g., PTFE)

Sterile syringes

Pipettes and sterile tips

Procedure:

Calculation: Determine the mass of Climbazole required. For 10 mL of a 50 mM stock

solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.050 mol/L x 0.010 L x 292.76 g/mol = 0.1464 g (146.4 mg)

Weighing: Tare a sterile conical tube on the analytical balance. Carefully weigh 146.4 mg of

Climbazole powder and add it to the tube.

Solubilization: Add 8 mL of anhydrous DMSO to the tube containing the Climbazole powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes. To ensure complete

dissolution, place the tube in a sonicator bath for 10-15 minutes.[6] The solution should be

clear and free of any visible particulates.

Volume Adjustment: Once fully dissolved, add DMSO to bring the final volume to 10 mL.

Vortex briefly to mix.

Sterilization (for cell culture): For applications requiring sterility, filter the stock solution

through a 0.22 µm DMSO-compatible syringe filter into a new sterile tube. This step is crucial

to prevent contamination of cell cultures.

Aliquoting and Storage: Dispense the sterile stock solution into smaller, single-use aliquots

(e.g., 50-100 µL) in sterile polypropylene microcentrifuge tubes. Store the aliquots at -80°C

for up to one year.[6] Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
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This protocol outlines the dilution of the high-concentration stock solution to final working

concentrations for treating cells in culture.

Materials:

50 mM Climbazole stock solution in DMSO (from Protocol 1)

Sterile, complete cell culture medium (e.g., DMEM with 10% FBS)

Sterile polypropylene tubes

Pipettes and sterile tips

Procedure:

Thaw Stock: Remove one aliquot of the 50 mM Climbazole stock solution from the -80°C

freezer and thaw it at room temperature.

Intermediate Dilution: Prepare an intermediate dilution from the primary stock. For example,

to make a 10 mM intermediate stock:

Add 20 µL of the 50 mM stock to 80 µL of sterile DMSO or complete cell culture medium.

Final Working Dilutions: Perform serial dilutions in complete cell culture medium to achieve

the desired final concentrations.

Example for a final concentration of 10 µM in a 2 mL well: A 1:1000 dilution is typically

appropriate to minimize the final DMSO concentration (should be ≤0.1%).

Add 2 µL of the 10 mM intermediate stock to 2 mL of cell culture medium in the well of a

culture plate. This results in a final Climbazole concentration of 10 µM and a final DMSO

concentration of 0.1%.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

(e.g., 0.1%) to the cell culture medium without Climbazole. This is essential to control for

any effects of the solvent on the cells.
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Immediate Use: Use the prepared working solutions immediately. Do not store diluted

aqueous solutions for extended periods due to potential stability issues.[11]

Visualizations
The following diagrams illustrate the experimental workflow and a key signaling pathway

affected by Climbazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1669176?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669176?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Climbazole - Wikipedia [en.wikipedia.org]

2. How does Climbazole play a dandruff role in shampoo formulation? [sprchemical.com]

3. Climbazole: A Powerful Anti-Dandruff Ingredient For Hair And Scalp Health - BLi-T
[blitchem.com]

4. Antifungal climbazole alters androgenic pathways in mammalian cells - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. CLIMBAZOLE - Ataman Kimya [atamanchemicals.com]

6. Climbazole | Antibiotic | Antifungal | TargetMol [targetmol.com]

7. CLIMBAZOLE - Ataman Kimya [atamanchemicals.com]

8. raybiotech.com [raybiotech.com]

9. naturallythinking.com [naturallythinking.com]

10. pharmacyjournal.org [pharmacyjournal.org]

11. analusis.edpsciences.org [analusis.edpsciences.org]

12. ec.europa.eu [ec.europa.eu]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Climbazole Stock Solutions for Experimental Use]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1669176#preparation-of-climbazole-
stock-solutions-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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